![molecular formula C12H8BrN3 B1520238 6-Bromo-8-phenylimidazo[1,2-a]pyrazine CAS No. 1159815-57-2](/img/structure/B1520238.png)
6-Bromo-8-phenylimidazo[1,2-a]pyrazine
Overview
Description
“6-Bromo-8-phenylimidazo[1,2-a]pyrazine” is a chemical compound with the molecular formula C12H8BrN3 . It has a molecular weight of 274.12 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C12H8BrN3/c13-10-8-16-7-6-14-12(16)11(15-10)9-4-2-1-3-5-9/h1-8H . This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
“this compound” is a solid compound . It should be stored at a temperature between 2-8°C in an inert atmosphere .
Scientific Research Applications
Anticancer Activity
- The synthesis and evaluation of benzimidazole-ornamented pyrazoles, including derivatives related to 6-Bromo-8-phenylimidazo[1,2-a]pyrazine, have demonstrated significant anti-inflammatory and anticancer potency. Specifically, certain derivatives exhibited high activity against pancreatic cancer cells, underscoring their potential as intermediates in developing more potent biological agents (Sivaramakarthikeyan et al., 2020).
Antimicrobial Activity
- Research into imidazo[1,2-a]pyrazine derivatives has uncovered compounds with uterine-relaxing, antibronchospastic, and cardiac-stimulating properties. Some derivatives showed promising in vitro uterine-relaxing and in vivo antibronchospastic activities, indicating potential for further therapeutic applications (Sablayrolles et al., 1984).
Synthesis and Process Development
- The development of an industrial process based on the Groebke–Blackburn–Bienaymé multicomponent reaction has facilitated efficient preparation of 3-Aminoimidazo[1,2-a]pyrazines, a scaffold found in many drugs. This highlights the chemical utility and scalability of synthesizing imidazo[1,2-a]pyrazine derivatives (Baenziger et al., 2017).
Anti-inflammatory Activity
- The anti-inflammatory activity of imidazo[1,2-a]pyrazine derivatives has been evaluated, with certain compounds synthesized from substituted 2-aminopyrazines demonstrating significant effects. This research adds to the compound's potential utility in developing new anti-inflammatory drugs (Abignente et al., 1992).
Antiproliferative Agents
- Coumarin derivatives, including those related to the this compound structure, have been synthesized and evaluated for their antitumor activity against a liver carcinoma cancer cell line. These studies underscore the potential antiproliferative properties of these compounds (Gomha et al., 2015).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause certain health hazards . Specific hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Appropriate safety measures should be taken when handling this compound.
Future Directions
properties
IUPAC Name |
6-bromo-8-phenylimidazo[1,2-a]pyrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8BrN3/c13-10-8-16-7-6-14-12(16)11(15-10)9-4-2-1-3-5-9/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTNPEXCLDJWMNJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=CN3C2=NC=C3)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801281962 |
Source
|
| Record name | 6-Bromo-8-phenylimidazo[1,2-a]pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801281962 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1159815-57-2 |
Source
|
| Record name | 6-Bromo-8-phenylimidazo[1,2-a]pyrazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1159815-57-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Bromo-8-phenylimidazo[1,2-a]pyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801281962 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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